Cas no 1261949-77-2 (3-(5-Formylthiophen-3-yl)-5-nitrobenzoic acid)

• Product Name: 3-(5-Formylthiophen-3-yl)-5-nitrobenzoic acid
• CAS No: 1261949-77-2
• Molecular Formula: C₁₂H₇NO₅S
• Molecular Weight: 277.253
• MDL: MFCD18319840
• CID: 2765478
• PubChem ID: 53225758

3-(5-Formylthiophen-3-yl)-5-nitrobenzoic acid Properties

Names and Identifiers

• DTXSID00689490
• SCHEMBL15330783
• MFCD18319840
• 3-(2-Formylthiophen-4-yl)-5-nitrobenzoic acid, 95%
• 3-(2-FORMYLTHIOPHEN-4-YL)-5-NITROBENZOIC ACID
• 1261949-77-2

• MDL： MFCD18319840
• InChIKey： WFTBZKBFUCSGJS-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H7NO5S/c14-5-11-4-9(6-19-11)7-1-8(12(15)16)3-10(2-7)13(17)18/h1-6H,(H,15,16)

Computed Properties

• Exact Mass: 277.00449350Da
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 277.00449350Da
• Heavy Atom Count: 19
• Complexity: 383
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 128Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives